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Compound of Interest

Pyrazinamine,3,4,5,6-tetrahydro-

Compound Name:
4,6-dimethyl-

Cat. No.: B13786858

Get Quote

Part 1: Executive Safety Assessment

Chemical Identity:

Systematic Name: Pyrazinamine, 3,4,5,6-tetrahydro-4,6-dimethyl-[1]

CAS Number: 754164-71-1[1]

Chemical Class: Cyclic Amine / Substituted Tetrahydropyrazine

Molecular Formula: C6H13N3 (Estimated based on nomenclature)

Operational Directive: This compound is a niche intermediate with limited specific toxicological
data available in public registries. In the absence of a compound-specific Safety Data Sheet
(SDS), you must apply the "Conservative Cyclic Amine" safety profile.

Default Hazard Classification for Disposal:

e Primary Hazard:Corrosive (Category 1). Cyclic amines and tetrahydropyrazines are organic
bases that can cause severe skin burns and eye damage [1, 2].
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e Secondary Hazard:Flammable Liquid/Solid. Many methylated heterocycles have flash points

<60°C. Treat as ignitable waste (D001) unless flash point testing proves otherwise [3].

» Reactivity: Incompatible with strong acids (exothermic neutralization) and strong oxidizers.[2]

Part 2: Technical Hazard Profile & Segregation[3][4]

To ensure safe disposal, the chemical behavior must be understood. This compound contains

basic nitrogen centers, making it a proton acceptor.

Chemical Compatibility Matrix

The following table outlines the segregation logic required for waste stream management.

Chemical Group

Compatibility
Status

Mechanism of
Failure

Action

Strong Acids (HCI,
H2S0a4)

INCOMPATIBLE

Violent exothermic
acid-base

neutralization.

DO NOT MIX. Collect
in separate alkaline

waste streams.

Oxidizers (Peroxides,

Nitrates)

INCOMPATIBLE

Oxidation of amine
nitrogen; potential for

fire/explosion.

Segregate strictly.

Acid Anhydrides

INCOMPATIBLE

Rapid acylation; heat

generation.

Keep separate.

Halogenated Solvents

Generally stable, but

amines can react with

Acceptable for short-

term waste storage;

Conditional _
(DCM) alkyl halides over do not store long-
time. term.
) ) Check pH before
) Likely soluble; basic )
Water Compatible adding to aqueous

pH generation.

waste.

Part 3: Disposal Workflows
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Decision Logic for Waste Stream Selection

The following diagram illustrates the decision-making process for categorizing this waste.
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Figure 1: Decision logic for assigning Pyrazinamine, 3,4,5,6-tetrahydro-4,6-dimethyl- to the
correct waste stream based on physical state and solvent matrix.
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Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Substance (Solid or Neat Liquid)

Objective: Prepare for off-site incineration via Lab Pack.

e PPE Requirement: Nitrile gloves (double gloving recommended), safety goggles, and lab
coat. Use a fume hood.

Container Selection: Use a chemically compatible container (HDPE or Glass). Avoid metal
containers due to potential corrosion from basicity.

Labeling:

o Label as "Hazardous Waste - Pyrazinamine Derivative".

o Add Hazard Tags: "Corrosive" and "Flammable".

o List Constituents: "Pyrazinamine, 3,4,5,6-tetrahydro-4,6-dimethyl- (100%)".

Secondary Containment: Place the primary container inside a sealable bag or secondary tub
to prevent leakage during transport.

Handoff: Transfer to the facility's Hazardous Waste Storage Area (HWSA). Do not bulk with
general organic solvents unless authorized by the site Safety Officer.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Objective: Bulk into site solvent waste drums.

e pH Verification:

o Dip a pH strip into the waste solution.

o If pH > 10 (highly basic), ensure the receiving waste drum is compatible with bases.
¢ Solvent Compatibility Check:

o If dissolved in Acetone/Methanol/Toluene: Dispose in Non-Halogenated Organic Waste.
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o If dissolved in Dichloromethane (DCM): Dispose in Halogenated Organic Waste.

e Transfer:

o Use a funnel with a grounding wire (if the solvent is flammable).

o Pour slowly. Watch for heat generation or bubbling (signs of incompatibility).
e Log Entry: Record the volume and concentration on the waste drum log sheet.

Part 4: Emergency Contingencies
Spillage Management

In the event of a spill outside the fume hood:

o Evacuate & Ventilate: Amines often have strong, fishy odors and respiratory toxicity. Clear
the area.

e PPE Upgrade: Wear a half-mask respirator with organic vapor/amine cartridges if the spill >
100mL.

» Neutralization (The "Self-Validating" Step):
o Do not use water immediately (spreads the base).
o Apply a weak acid neutralizer (e.g., Citric Acid or Sodium Bisulfate powder).

o Validation: The mixture should cease to feel "soapy" or "slippery” (characteristics of bases)
and pH should test neutral (pH 6-8).

» Collection: Absorb with vermiculite or clay pads. Place in a waste bag labeled "Spill Debris -
Corrosive/Basic".

First Aid

o Skin Contact: Wash immediately with soap and water for 15 minutes. Amines adhere to skin;
simple rinsing is often insufficient.
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e Eye Contact: Flush for 15 minutes minimum.[2][3] Seek medical attention immediately
(alkaline burns can be deceptive).

Part 5: Regulatory & Compliance Context

e RCRA (USA): This compound is not P-listed or U-listed. However, it likely meets the criteria
for Characteristic Waste:

o D001 (Ignitability): If flash point < 60°C (common for methylated heterocycles).
o D002 (Corrosivity): If aqueous pH > 12.5.

o Destruction Method: The preferred method is Incineration (Rotary Kiln) to ensure complete
destruction of the nitrogenous ring and prevent the release of bioactive amines into the
environment [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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